Cas no 1246554-91-5 (7-Bromo-3-(trifluoromethyl)cinnoline)

• Product Name: 7-Bromo-3-(trifluoromethyl)cinnoline
• CAS No: 1246554-91-5
• MF: C₉H₄BrF₃N₂
• MW: 277.040671348572
• CID: 4691042
• Update Time: 2023-08-14

7-Bromo-3-(trifluoromethyl)cinnoline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-(trifluoromethyl)cinnoline

• Inchi： 1S/C9H4BrF3N2/c10-6-2-1-5-3-8(9(11,12)13)15-14-7(5)4-6/h1-4H
• InChI Key： YPMUDUPFUACERN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C(F)(F)F)N=NC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Topological Polar Surface Area: 25.8